Cas no 2171556-17-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-2,2-dimethylbutanoic acid
• CAS No: 2171556-17-3
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6507442
• PubChem ID: 165578610
• Update Time: 2025-10-29

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-2,2-dimethylbutanoic acid
• EN300-1541980
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]-2,2-dimethylbutanoic acid
• 2171556-17-3

• Inchi： 1S/C24H25F3N2O5/c1-23(2,21(31)32)11-12-28-20(30)19(24(25,26)27)29-22(33)34-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,11-13H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： JAQADZGAVDWHTJ-UHFFFAOYSA-N
• SMILES： FC(C(C(NCCC(C(=O)O)(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-2,2-dimethylbutanoic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-2,2-dimethylbutanoic acid (CAS No. 2171556-17-3)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-2,2-dimethylbutanoic acid (CAS No. 2171556-17-3) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl moiety, makes it a valuable building block for designing bioactive peptides and small molecule drugs. Researchers are increasingly interested in this compound due to its potential to enhance drug stability and metabolic resistance, addressing key challenges in modern therapeutics.

In recent years, the demand for fluorinated compounds like CAS No. 2171556-17-3 has surged, driven by their role in drug discovery and medicinal chemistry. The trifluoropropanamido group in this molecule is particularly noteworthy, as it can improve binding affinity and lipophilicity, critical factors for targeted drug delivery. Additionally, the Fmoc-protected amino acid segment simplifies solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology and pharmaceutical manufacturing. This aligns with current trends in personalized medicine and precision therapeutics, where tailored peptide-based treatments are gaining traction.

The 2,2-dimethylbutanoic acid backbone of this compound further contributes to its structural rigidity, which is advantageous for conformational studies and molecular modeling. Such properties are essential for developing next-generation therapeutics, including enzyme inhibitors and receptor modulators. With the growing emphasis on sustainable chemistry, researchers are also exploring eco-friendly synthesis routes for CAS No. 2171556-17-3, minimizing waste and energy consumption. This aligns with the broader industry shift toward green chemistry and environmentally friendly processes.

Another area of interest is the compound's potential in proteomics and biomarker discovery. Its fluorine atoms enable advanced NMR spectroscopy and mass spectrometry techniques, facilitating the study of protein-ligand interactions. This is particularly relevant in the context of cancer research and neurodegenerative diseases, where understanding molecular mechanisms is crucial. As AI-driven drug design becomes more prevalent, compounds like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamido-2,2-dimethylbutanoic acid are likely to play a pivotal role in virtual screening and in silico modeling.

In summary, CAS No. 2171556-17-3 represents a versatile and innovative tool for chemical biology and pharmaceutical development. Its combination of Fmoc protection, trifluoromethylation, and branched alkyl chains offers unique advantages for researchers tackling complex challenges in drug formulation and therapeutic targeting. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to advancements in life sciences and healthcare innovation.